Cas no 80853-98-1 (Benzene,1-[[2-(4-ethynylphenyl)-2-methylpropoxy]methyl]-3-phenoxy-)

• Product Name: Benzene,1-[[2-(4-ethynylphenyl)-2-methylpropoxy]methyl]-3-phenoxy-
• CAS No: 80853-98-1
• MF: C₂₅H₂₄O₂
• MW: 356.456867218018
• CID: 722491
• PubChem ID: 3067200
• Update Time: 2025-04-19

Benzene,1-[[2-(4-ethynylphenyl)-2-methylpropoxy]methyl]-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[[2-(4-ethynylphenyl)-2-methylpropoxy]methyl]-3-phenoxy-
• 1-((2-(4-Ethynylphenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene
• 1-ethynyl-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]benzene
• 3-Phenoxybenzyl 2-(4-ethynylphenyl)-2-methylpropyl ether
• 80853-98-1
• DTXSID70230736
• SCHEMBL10856702
• Benzene, 1-((2-(4-ethynylphenyl)-2-methylpropoxy)methyl)-3-phenoxy-

• Inchi： 1S/C25H24O2/c1-4-20-13-15-22(16-14-20)25(2,3)19-26-18-21-9-8-12-24(17-21)27-23-10-6-5-7-11-23/h1,5-17H,18-19H2,2-3H3
• InChI Key： NHYPFBKLMXOBFS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC1C=CC=CC=1)CC(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 356.178
• Monoisotopic Mass: 356.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 462°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.601